Cas no 878-13-7 (Cycloundecanone)

Cycloundecanone is a cyclic ketone with the molecular formula C₁₁H₂₂O, characterized by an 11-membered carbon ring structure. This compound is primarily utilized in organic synthesis and fragrance applications due to its unique molecular framework and reactivity. Its cyclic nature imparts stability while allowing for selective functionalization, making it a valuable intermediate in the production of complex organic molecules. Cycloundecanone is also employed in the development of macrocyclic compounds and as a precursor in pharmaceutical and flavor industries. Its moderate volatility and compatibility with various solvents enhance its versatility in laboratory and industrial settings. The compound is typically supplied in high purity to ensure consistent performance in synthetic applications.
Cycloundecanone structure
Cycloundecanone structure
Product Name:Cycloundecanone
CAS No:878-13-7
MF:C11H20O
MW:168.275903701782
CID:725401
PubChem ID:24846556
Update Time:2025-10-30

Cycloundecanone Chemical and Physical Properties

Names and Identifiers

    • Cycloundecanone
    • cycloundecanon
    • NSC 96907
    • 8KH5U4Y92L
    • A842377
    • DB-057026
    • NS00043156
    • Cycloundecanone, 97%
    • SCHEMBL268555
    • 878-13-7
    • UNII-8KH5U4Y92L
    • DTXCID30159136
    • EINECS 212-899-9
    • NSC96907
    • AKOS028108385
    • DTXSID00236645
    • Cycloundecan-1-one
    • NSC-96907
    • MDL: MFCD00003715
    • Inchi: 1S/C11H20O/c12-11-9-7-5-3-1-2-4-6-8-10-11/h1-10H2
    • InChI Key: UPOSSYJVWXLPTA-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCCCCCC1

Computed Properties

  • Exact Mass: 168.15100
  • Monoisotopic Mass: 168.151415257 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 168.28
  • Topological Polar Surface Area: 17.1Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.898 g/mL at 25 °C(lit.)
  • Boiling Point: 106 °C/4 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:204.8°F
    Degrees Celsius:96°C
  • Refractive Index: n20/D 1.481(lit.)
  • PSA: 17.07000
  • LogP: 3.47010
  • Solubility: Not determined
  • Vapor Pressure: 0.05 mmHg

Cycloundecanone Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S23; S24/25
  • FLUKA BRAND F CODES:8-9-23

Cycloundecanone Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Cycloundecanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-239635-1g
Cycloundecanone,
878-13-7 ≥96%
1g
¥872.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-239635A-5g
Cycloundecanone,
878-13-7 ≥96%
5g
¥3497.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-239635-1 g
Cycloundecanone,
878-13-7 ≥96%
1g
¥872.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-239635A-5 g
Cycloundecanone,
878-13-7 ≥96%
5g
¥3,497.00 2023-07-10

Cycloundecanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Zinc ,  Hydrochloric acid Solvents: Acetic acid ,  Water
Reference
Chemistry of humulene. V
Fawcett, R. W.; et al, Journal of the Chemical Society, 1954, 2673, 2673-8

Production Method 2

Reaction Conditions
1.1 Reagents: Zinc ,  Hydrochloric acid Solvents: Acetic acid
Reference
Polymembered ring systems. XIV. Cycloölefins or intermediate ring size
Ziegler, Karl; et al, Justus Liebigs Annalen der Chemie, 1954, 589, 122-56

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Sodium azide Solvents: Chloroform
Reference
Ring contraction via a Favorskii-type rearrangement: cycloundecanone
Wohllebe, J.; et al, Organic Syntheses, 1977, 56, 107-11

Production Method 4

Reaction Conditions
Reference
Ring enlargement of boracyclanes via sequential one carbon homologation. The first synthesis of boracyclanes in the strained medium ring range
Brown, Herbert C.; et al, Journal of the American Chemical Society, 1988, 110(18), 6263-4

Production Method 5

Reaction Conditions
Reference
Chloromethyllithium
Matteson, Donald S., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

Production Method 6

Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water
Reference
Synthesis of cycloundecanone from benzimidazole methiodide salt
Li, Zheng; et al, Chinese Chemical Letters, 2000, 11(4), 285-288

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane
Reference
Easy synthesis of cycloundecanone
Schank, Kurt; et al, Chemische Berichte, 1965, 98(2), 650-2

Production Method 8

Reaction Conditions
1.1 Reagents: Chromate(1-), chlorotrioxo-, (T-4)-, hydrogen, compd. with N,N-dibutyl-1-butanam… Solvents: Dichloromethane ;  rt → reflux; 135 min, reflux
Reference
Tributylammonium chlorochromate, (C4H9)3NH[CrO3Cl] (TriBACC): A new, mild and stable oxidant for organic substrates
Ghammamy, Shahriare; et al, Journal of the Serbian Chemical Society, 2005, 70(4), 687-693

Production Method 9

Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide ,  Triethylamine ,  Diphosgene Solvents: Dichloromethane
Reference
Oxidation of alcohols using dimethyl sulfoxide and trichloromethyl chloroformate
Takano, Seiichi; et al, Tetrahedron Letters, 1988, 29(50), 6619-20

Production Method 10

Reaction Conditions
1.1 Reagents: Pyridine ,  tert-Butyl hypochlorite Solvents: Dichloromethane
Reference
Oxidation of secondary alcohols with tert-butyl hypochlorite in the presence of pyridine
Milovanovic, Jovan N.; et al, Journal of the Chemical Society, 1988, (4), 533-5

Production Method 11

Reaction Conditions
1.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene
Reference
Photoinduced molecular transformations. Part 155. General synthesis of macrocyclic ketones based on a ring expansion involving a selective β-scission of alkoxyl radicals, its application to a new synthesis of (±)-isocaryophyllene and (±)-caryophyllene, and a conformational analysis of the two sesquiterpenes and the radical intermediate in the synthesis by MM3 calculations
Suginome, Hiroshi; et al, Journal of the Chemical Society, 1995, (1), 69-81

Production Method 12

Reaction Conditions
Reference
An effective synthesis of medium-ring ketones
Ohtsuka, Yasuo; et al, Tetrahedron Letters, 1979, (46), 4487-90

Production Method 13

Reaction Conditions
1.1 Reagents: Sodium methoxide ,  Sulfuric acid ,  Bromine ,  Sodium azide Solvents: Diethyl ether ,  Chloroform ,  Benzene
Reference
Ring contraction via a Favorskii-type rearrangement: cycloundecanone
Wohllebe, J.; et al, Organic Syntheses, 1977, 56, 107-11

Production Method 14

Reaction Conditions
Reference
An improved procedure for the homologation of cycloalkanones
Saunier, Yves Marie; et al, Journal of Chemical Research, 1978, (11), 436-7

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  5 h, 65 °C
1.2 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  acidified, cooled; 1 h, 65 °C
Reference
Exaltone (=Cyclopentadecanone) from Isomuscone (=Cyclohexadecanone), a One-C-Atom Ring-Contraction Methodology via a Stereospecific Favorskii Rearrangement: Regioselective Application to (-)-(R)-Muscone
Chapuis, Christian; et al, Helvetica Chimica Acta, 2012, 95(3), 428-447

Production Method 16

Reaction Conditions
Reference
An effective synthesis of medium-ring ketones
Ohtsuka, Yasuo; et al, Tetrahedron Letters, 1979, (46), 4487-90

Cycloundecanone Raw materials

Cycloundecanone Preparation Products

Additional information on Cycloundecanone

Recent Advances in Cycloundecanone (CAS 878-13-7) Research: Applications and Innovations in Chemical Biology and Pharmaceutical Sciences

Cycloundecanone (CAS 878-13-7), a medium-sized cyclic ketone, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its 11-membered ring structure, serves as a key intermediate in the synthesis of complex organic molecules, including fragrances, macrocyclic drugs, and bioactive natural products. Recent studies have explored its potential in drug discovery, material science, and biocatalysis, highlighting its unique physicochemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Cycloundecanone as a scaffold for designing novel macrocyclic kinase inhibitors. Researchers utilized its conformational flexibility to optimize binding affinity and selectivity against challenging drug targets, such as protein kinases implicated in cancer and inflammatory diseases. The study reported a 40% improvement in target engagement compared to linear analogs, underscoring the value of cyclic ketone frameworks in medicinal chemistry.

In the field of biocatalysis, a breakthrough published in ACS Catalysis (2024) revealed engineered enzymes capable of stereoselective functionalization of Cycloundecanone. By employing directed evolution techniques, scientists created cytochrome P450 variants that catalyze C-H activation at specific positions of the ring system, enabling efficient synthesis of enantiomerically pure derivatives. This advancement addresses longstanding challenges in the asymmetric synthesis of medium-sized rings, opening new avenues for producing chiral building blocks.

Material science applications have also emerged, with a 2024 Nature Materials report describing Cycloundecanone-derived polymers exhibiting unusual shape-memory properties. The researchers attributed these characteristics to the compound's ability to form dynamic non-covalent networks through ring-chain equilibria. These materials show promise for biomedical applications such as self-adjusting drug delivery systems and smart surgical sutures.

Ongoing clinical investigations (Phase I/II trials as of Q2 2024) are evaluating Cycloundecanone-containing prodrugs for improved CNS penetration. The molecule's lipophilicity and moderate ring strain appear to facilitate blood-brain barrier crossing while maintaining metabolic stability. Preliminary results suggest enhanced bioavailability of neuroactive compounds when conjugated to this scaffold.

From a synthetic chemistry perspective, recent methodological advances (2023-2024) have significantly improved the efficiency of Cycloundecanone production. New catalytic systems employing earth-abundant metals have achieved yields exceeding 85% from linear precursors, addressing previous scalability limitations. These developments are particularly relevant for industrial applications where cost-effective production is crucial.

The environmental impact of Cycloundecanone production and use has also been investigated. Life cycle assessment studies (2024) indicate that modern synthetic routes generate 30% less waste compared to traditional methods, aligning with green chemistry principles. Researchers have developed biodegradable derivatives that maintain functionality while reducing ecological persistence.

Looking forward, the unique properties of Cycloundecanone continue to inspire innovative applications. Computational studies predict its potential in supramolecular chemistry as a building block for molecular machines, while ongoing biological screening suggests previously unrecognized antimicrobial activity against drug-resistant pathogens. The compound's versatility ensures its enduring relevance across multiple scientific disciplines.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent